Cas no 1213830-48-8 ((3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL
• CAS No: 1213830-48-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5592083
• PubChem ID: 165963896
• Update Time: 2025-10-17

(3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,3-dimethoxy-, (γS)-
• 1213830-48-8
• EN300-1163844

• Inchi： 1S/C11H17NO3/c1-14-10-5-3-4-8(11(10)15-2)9(12)6-7-13/h3-5,9,13H,6-7,12H2,1-2H3/t9-/m0/s1
• InChI Key： JMNFUVWNCHBAMU-VIFPVBQESA-N
• SMILES： C(O)C[C@H](N)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: 14.87±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL

(3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL (CAS No. 1213830-48-8)

(3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL (CAS No. 1213830-48-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-DOPS, is a derivative of tyramine and features a unique structure with two methoxy groups on the phenyl ring and an amino group on the propyl side chain. The chiral center at the carbon atom adjacent to the amino group imparts specific stereochemical properties that are crucial for its biological activity.

The synthesis of (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL has been extensively studied due to its potential applications in the development of novel therapeutic agents. Recent advancements in asymmetric synthesis techniques have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research. One notable method involves the use of chiral catalysts in enantioselective hydrogenation reactions, which can achieve high enantiomeric excess (ee) values, ensuring the purity and consistency required for pharmaceutical applications.

In terms of its biological activity, (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL has been investigated for its potential as a serotonin receptor agonist. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Studies have shown that this compound can selectively bind to specific serotonin receptor subtypes, such as 5-HT_1A and 5-HT_2A, which are implicated in neuropsychiatric disorders like depression and anxiety. This selective binding profile makes it a promising candidate for the development of new drugs targeting these conditions.

Furthermore, (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL has demonstrated potential in neuroprotective and neuroregenerative therapies. Research conducted by several groups has indicated that this compound can protect neurons from oxidative stress and promote neuronal survival in vitro. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are thought to involve modulation of intracellular signaling pathways and reduction of neuroinflammation.

The pharmacokinetic properties of (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has good bioavailability. Additionally, it shows low toxicity in animal models, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL in treating various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, (3S)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPAN-1-OL (CAS No. 1213830-48-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive target for the development of new therapeutic agents targeting neuropsychiatric disorders and neurodegenerative diseases. Ongoing research continues to uncover new aspects of its pharmacological profile, further solidifying its importance in the field.